Cas no 1248247-89-3 (2-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol)

• Product Name: 2-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol
• CAS No: 1248247-89-3
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 5206825
• PubChem ID: 61652985
• Update Time: 2025-06-18

2-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-chloro-3-fluorophenyl)methyl]amino}propan-1-ol
• 1-Propanol, 2-[[(4-chloro-3-fluorophenyl)methyl]amino]-
• 2-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol

• Inchi： 1S/C10H13ClFNO/c1-7(6-14)13-5-8-2-3-9(11)10(12)4-8/h2-4,7,13-14H,5-6H2,1H3
• InChI Key： LKAODQLDKPSSTP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CNC(C)CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 1.8
• Topological Polar Surface Area: 32.299

Additional information on 2-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol

Professional Introduction to Compound with CAS No. 1248247-89-3 and Product Name: 2-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol

Compound with the CAS number 1248247-89-3 and the product name 2-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound incorporates a 4-chloro-3-fluorophenyl moiety linked to a methylamino group, which is further connected to a propan-1-ol backbone. Such a configuration not only imparts specific chemical properties but also opens up avenues for diverse pharmacological interactions.

The 4-chloro-3-fluorophenyl substituent is particularly noteworthy, as halogenated aromatic compounds are widely recognized for their enhanced bioavailability and metabolic stability. The presence of both chlorine and fluorine atoms in close proximity on the benzene ring can lead to significant electronic effects, influencing the compound's reactivity and binding affinity to biological targets. This feature makes it an attractive scaffold for designing novel therapeutic agents that can interact with enzymes, receptors, or other biomolecules with high specificity.

The methylamino group attached to the propyl chain introduces a basic nitrogen atom, which can participate in hydrogen bonding or ionic interactions with acidic residues in biological targets. This functionality is crucial for modulating the compound's pharmacokinetic profile, including its solubility, permeability, and binding affinity. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a promising candidate for addressing complex diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging machine learning algorithms trained on large datasets of known drug molecules, scientists can identify potential binding pockets and optimize the structure of 2-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol for improved efficacy. These computational approaches have already been instrumental in accelerating the discovery of novel therapeutic agents and reducing the time-to-market for new drugs.

In addition to computational methods, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structural features of this compound. High-resolution structural data provide critical insights into how the molecule interacts with biological targets at the atomic level. Such information is essential for designing derivatives with enhanced pharmacological properties or for understanding mechanisms of drug resistance.

The propan-1-ol moiety at the end of the molecular chain contributes to the compound's solubility in both polar and non-polar environments, making it versatile for various formulation strategies. This property is particularly important in drug development, as it allows for flexibility in choosing appropriate delivery systems tailored to specific therapeutic needs.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple aspects of a disease simultaneously. The structural features of 2-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol align well with this trend, as it possesses multiple sites for interaction with biological targets. Such multifunctional approaches have shown promise in treating conditions like cancer, inflammation, and neurodegenerative disorders, where targeting multiple pathways is often necessary.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as flow chemistry and catalytic processes, have made it possible to produce complex molecules more efficiently and sustainably. These innovations not only reduce costs but also minimize waste generation, aligning with global efforts towards green chemistry principles.

One of the most exciting applications of this compound lies in its potential use as an intermediate in the synthesis of more complex pharmaceuticals. By serving as a building block, it can be incorporated into larger molecules designed to target specific diseases or biological processes. The versatility of its structure allows chemists to modify various functional groups while retaining key pharmacological properties.

The role of CAS No. 1248247-89-3 in identifying this compound underscores the importance of standardized nomenclature systems in chemical research. The CAS registry number ensures unambiguous identification and facilitates communication among scientists worldwide. As research continues to evolve, such standardized systems will remain essential for managing ever-growing databases of chemical compounds.

Future studies on 2-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol are likely to focus on exploring its pharmacological profile through preclinical and clinical trials. These studies will assess its efficacy against various disease models and evaluate its safety profile for potential therapeutic use. The integration of traditional wet-lab experiments with modern high-throughput screening technologies will further accelerate this process.

In conclusion,2-{(4-chloro-3-fluorophenyl)methylamino}propan-1-ol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its combination of halogenated aromatic rings,methylamino,and alcohol functionalities makes it a versatile scaffold for designing novel therapeutic agents targeting diverse diseases. As research continues to uncover new applications for this compound,CAS No. 1248247-89-3,it will undoubtedly play a crucial role in shaping the future landscape of medicinal chemistry.